Cas no 1805407-64-0 (3-(Difluoromethyl)-2-iodo-6-methoxy-4-nitropyridine)

• Product Name: 3-(Difluoromethyl)-2-iodo-6-methoxy-4-nitropyridine
• CAS No: 1805407-64-0
• MF: C₇H₅F₂IN₂O₃
• MW: 330.027480840683
• CID: 4891198
• Update Time: 2025-06-11

3-(Difluoromethyl)-2-iodo-6-methoxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-6-methoxy-4-nitropyridine

• Inchi： 1S/C7H5F2IN2O3/c1-15-4-2-3(12(13)14)5(6(8)9)7(10)11-4/h2,6H,1H3
• InChI Key： QIDJXBFEEHWXFN-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C=C(N=1)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9

Additional information on 3-(Difluoromethyl)-2-iodo-6-methoxy-4-nitropyridine

Introduction to 3-(Difluoromethyl)-2-iodo-6-methoxy-4-nitropyridine (CAS No. 1805407-64-0)

3-(Difluoromethyl)-2-iodo-6-methoxy-4-nitropyridine, identified by the chemical formula CAS No. 1805407-64-0, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is a cornerstone in the synthesis of various bioactive molecules due to its structural versatility and biological relevance. The presence of multiple functional groups, including a difluoromethyl moiety, an iodo substituent, a methoxy group, and a nitro group, makes this compound a versatile intermediate for the development of novel therapeutic agents.

The difluoromethyl group is particularly noteworthy in modern drug design, as it is known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. This feature has been extensively explored in the development of small-molecule inhibitors and drug candidates targeting various diseases, including cancer and inflammatory disorders. The iodo substituent at the 2-position of the pyridine ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures.

The methoxy group at the 6-position introduces polarity and hydrophilicity to the molecule, which can influence its solubility and bioavailability. This is a critical consideration in drug development, as poor solubility often hinders the efficacy of therapeutic agents. Additionally, the nitro group at the 4-position can serve as a versatile handle for reduction to an amine or diazotization reactions, enabling further derivatization and diversification of the molecular structure.

Recent advancements in medicinal chemistry have highlighted the potential of 3-(Difluoromethyl)-2-iodo-6-methoxy-4-nitropyridine as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. By leveraging the reactivity of the iodo and nitro groups, researchers have been able to develop novel inhibitors with improved selectivity and potency. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against tyrosine kinases, which are overexpressed in many cancer cell lines.

In addition to its applications in oncology research, 3-(Difluoromethyl)-2-iodo-6-methoxy-4-nitropyridine has shown promise in the development of anti-inflammatory agents. Inflammatory processes are mediated by complex signaling networks involving various enzymes and receptors. The structural features of this compound allow for precise modulation of these pathways, leading to the identification of potential lead compounds for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-(Difluoromethyl)-2-iodo-6-methoxy-4-nitropyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of a pyridine precursor followed by functional group interconversion through nucleophilic substitution reactions. The introduction of the difluoromethyl group often employs palladium-catalyzed cross-coupling reactions or direct fluorination techniques under controlled conditions. The subsequent installation of the iodo, methoxy, and nitro substituents follows established protocols in synthetic organic chemistry.

The importance of this compound is further underscored by its utility in fragment-based drug discovery (FBDD). FBDD is an innovative approach that relies on identifying small molecular fragments with high affinity for biological targets. These fragments can then be optimized through iterative cycles of linking, modifying, and elaborating to generate lead compounds with improved pharmacological properties. The structural complexity and functional diversity of 3-(Difluoromethyl)-2-iodo-6-methoxy-4-nitropyridine make it an attractive scaffold for such methodologies.

Recent publications have also explored the role of this compound in developing next-generation antiviral agents. Viruses continue to pose significant global health challenges, necessitating the discovery of novel antiviral drugs with broad-spectrum activity. The unique combination of functional groups in 3-(Difluoromethyl)-2-iodo-6-methoxy-4-nitropyridine allows for targeted inhibition of viral enzymes such as proteases and polymerases. By designing derivatives that interact specifically with viral proteins, researchers aim to develop drugs that are both effective and possess minimal side effects.

The growing interest in green chemistry principles has also influenced the synthesis strategies for this compound. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste generation and reduce environmental impact. This includes exploring catalytic methods that employ recyclable catalysts or alternative reaction media such as water or biodegradable solvents. Such approaches align with broader efforts to promote sustainable practices across all stages of drug development.

In conclusion,3-(Difluoromethyl)-2-iodo-6-methoxy-4-nitropyridine (CAS No. 1805407-64-0) represents a valuable building block for pharmaceutical research with diverse applications spanning oncology, anti-inflammation therapy,and antiviral drug discovery。 Its unique structural features offer numerous opportunities for further chemical manipulation,leading to innovative therapeutic solutions。 As research continues to advance,this compound will undoubtedly play an increasingly important role in shaping future developments within medicinal chemistry and chemical biology.